BENGHE Foundational & Exploratory

Check Availability & Pricing

physical properties of 3-(butylthio)propanoic
acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-(butylthio)propanoic acid

Cat. No.: B1346146

An In-depth Technical Guide on the Physical Properties of 3-(butylthio)propanoic Acid
For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 3-
(butylthio)propanoic acid. The information is presented to support research and development
activities where this compound is of interest. All quantitative data is summarized for clarity, and

detailed experimental protocols for determining these properties are provided.

Core Physical Properties

3-(butylthio)propanoic acid, with the CAS number 22002-73-9, is an organic compound
featuring a carboxylic acid and a thioether functional group.[1] Its physical characteristics are
crucial for handling, formulation, and application in various scientific contexts.

Data Presentation

The physical properties of 3-(butylthio)propanoic acid and a related isomer are summarized
in the table below.
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3-(sec-butylthio)propionic

Property 3-(butylthio)propanoic acid .

acid (Isomer)
Molecular Formula C7H1402S][1] C7H14025][2]
Molecular Weight 162.25 g/mol [1] Not specified
Density 1.062 g/cm3[3] 1.1 +0.1 g/lcm3[2]

- _ 270.7 £ 23.0 °C at 760

Boiling Point 278.3 °C at 760 mmHg[3][4]

mmHg[2]
Melting Point No data available No data available
Flash Point 122.1 °C[3] Not applicable

Inferred to have some solubility  Inferred to have some solubility
Solubility in water and good solubility in in water and good solubility in

organic solvents. organic solvents.

Note on Solubility: Specific experimental solubility data for 3-(butylthio)propanoic acid is not
readily available. However, based on the properties of similar carboxylic acids, it is expected to
be sparingly soluble in water and soluble in organic solvents.[5][6] For comparison, the related
compound 3-(methylthio)propionic acid is soluble in water, DMSO, and ethanol.[7]

Experimental Protocols

The following are detailed methodologies for the experimental determination of the key physical
properties of 3-(butylthio)propanoic acid.

Determination of Melting Point

The melting point of a solid organic compound is the temperature at which it transitions to a
liquid state and can be determined using a capillary tube method with a melting point
apparatus.[8][9]

o Sample Preparation: A small amount of the solid compound is finely crushed. The open end
of a capillary tube is pressed into the powder and tapped gently to pack the sample to a
height of 2-3 mm.[10]
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o Apparatus Setup: The packed capillary tube is placed in a melting point apparatus.

e Heating and Observation: The sample is heated at a steady and slow rate.[8] The
temperature at which the first droplet of liquid appears is recorded as the beginning of the
melting range. The temperature at which the entire solid has turned into a clear liquid is
recorded as the end of the melting range.[9][11] For a pure compound, this range is typically
narrow.[9]

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[12] A common method for its determination is the capillary
method.[13]

» Sample Preparation: A small volume of the liquid is placed in a test tube. A capillary tube,
sealed at one end, is inverted and placed into the liquid.[12][14]

o Apparatus Setup: The test tube is heated in a controlled manner, often using an oil bath or a
heating block. A thermometer is positioned to measure the temperature of the vapor.[14]

e Heating and Observation: As the liquid is heated, a stream of bubbles will emerge from the
open end of the capillary tube.[13] The heating is then stopped, and the liquid is allowed to
cool. The temperature at which the liquid begins to enter the capillary tube is recorded as the
boiling point.[12][13]

Determination of Density

The density of a liquid can be determined by measuring the mass of a known volume.[15]

o Measurement of Volume: A precise volume of the liquid is measured using a volumetric flask
or a graduated cylinder.[15][16]

o Measurement of Mass: The mass of the empty container is measured. The container is then
filled with the liquid to the calibrated mark, and the total mass is measured. The mass of the
liquid is the difference between the two measurements.[16]

o Calculation: Density is calculated by dividing the mass of the liquid by its volume (Density =
Mass/Volume).[16]
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Determination of Solubility

The solubility of a compound in various solvents provides insight into its polarity and functional
groups.[17]

o Qualitative Assessment: A small, measured amount of 3-(butylthio)propanoic acid is added
to a test tube containing a specific volume of a solvent (e.g., water, ethanol, diethyl ether).
[18]

o Observation: The mixture is vigorously shaken.[18] The substance is classified as soluble if it
completely dissolves, partially soluble if some of it dissolves, and insoluble if it does not
dissolve at all.[19]

o Acid-Base Solubility: To further characterize an organic acid, its solubility in aqueous base
solutions (e.g., 5% sodium hydroxide, 5% sodium bicarbonate) and aqueous acid solutions
(e.g., 5% hydrochloric acid) is tested.[17][18] An acidic compound like 3-
(butylthio)propanoic acid is expected to be soluble in dilute aqueous base.[20]

Visualizations

The following diagram illustrates the general workflow for the characterization of the physical
properties of an organic compound such as 3-(butylthio)propanoic acid.
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Physical Property Determination Workflow
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Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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